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Compound of Interest

Compound Name: Phenoxyacetyl chloride

Cat. No.: B1580938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of phenoxyacetyl chloride, a key reagent in various synthetic applications,

particularly in the pharmaceutical and agrochemical industries.

Physicochemical Data
Phenoxyacetyl chloride is a colorless to pale yellow liquid with a pungent odor.[1] It is a

reactive compound used as an intermediate in the synthesis of various organic molecules.

Table 1: Molecular Properties of Phenoxyacetyl Chloride

Property Value Source

Molecular Formula C₈H₇ClO₂ [1][2][3][4]

Linear Formula C₆H₅OCH₂COCl [5]

Molecular Weight 170.59 g/mol [1][2][3][4][5][6]

CAS Number 701-99-5 [1][3][6]

Table 2: Atomic Composition and Contribution to Molecular Weight
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Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 7 1.008 7.056

Chlorine Cl 1 35.453 35.453

Oxygen O 2 15.999 31.998

Total 170.595

Chemical Structure and Logical Relationships
The structure of phenoxyacetyl chloride is characterized by a phenoxy group attached to an

acetyl chloride moiety. This structure dictates its reactivity as an acylating agent.
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Phenoxyacetyl Chloride Structure
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Caption: Chemical structure of phenoxyacetyl chloride.
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Experimental Protocols
Due to the reactive nature of phenoxyacetyl chloride, specific experimental protocols are not

detailed here. However, it is a key reactant in several well-established synthetic procedures.

For instance, it is utilized in the synthesis of penicillin derivatives, such as

phenoxymethylpenicillin (Penicillin V), through its reaction with 6-aminopenicillanic acid.[6] It is

also employed in the synthesis of β-lactams, which are crucial components of many antibiotic

drugs.[6]

Signaling Pathways and Experimental Workflows
The primary utility of phenoxyacetyl chloride is in chemical synthesis rather than biological

signaling pathways. The logical workflow for its use typically involves its role as an electrophile

in nucleophilic acyl substitution reactions.
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Caption: General reaction workflow involving phenoxyacetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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